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Compound of Interest

Compound Name: Sevabertinib

Cat. No.: B15611537

For researchers, scientists, and drug development professionals, ensuring the proper disposal
of investigational drugs like Sevabertinib is a critical component of laboratory safety and
regulatory compliance. This guide provides essential, step-by-step logistical information for the
safe handling and disposal of Sevabertinib, grounded in established safety protocols for
investigational and chemotherapeutic agents.

A Safety Data Sheet (SDS) for Sevabertinib indicates that the substance is not classified as
hazardous according to the Globally Harmonized System (GHS).[1] It has low health, fire, and
reactivity ratings under both NFPA and HMIS systems.[1] The SDS suggests that smaller
guantities may be disposed of with household waste; however, it critically notes that all disposal
must be conducted in accordance with official regulations.[1] Given its status as an
investigational drug used in oncology, treating it with a higher level of caution is prudent.

General Disposal Principles for Investigational
Drugs

All unused or expired investigational medications should be destroyed in line with federal
guidelines, such as the Resource Conservation and Recovery Act (RCRA), and any standards
set by industry sponsors.[2] It is imperative to consult with your institution's Environmental
Health and Safety (EHS) department to determine if the medication is classified as a hazardous
waste and to ensure adherence to all local, state, and federal regulations.[2][3]

Step-by-Step Disposal Protocol for Sevabertinib
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The following protocol outlines a comprehensive approach to the disposal of Sevabertinib,
integrating general best practices for investigational drug waste management.

1. Personnel Training and Personal Protective Equipment (PPE)

o All laboratory personnel responsible for handling chemical waste must be current with
institutional Chemical Waste Management training.[4]

 When handling Sevabertinib for disposal, appropriate PPE should be worn. This includes
double chemotherapy gloves, a solid-front barrier gown, and safety goggles or a full-face
shield.[3]

2. Waste Segregation and Container Selection
» Do not mix Sevabertinib waste with other laboratory wastes.[3]

o Select a compatible container (e.g., glass or plastic) based on the physical state of the
substance (solid or liquid).[4]

 For full, partially full, or empty vials and ampules, a designated hazardous waste container
should be used.[5] Many institutions utilize specific containers for chemotherapeutic or
antineoplastic waste, which are often color-coded (e.g., yellow or black).[3][6][7]

e Substances in their original containers, such as syringes, vials, or bottles, can often be
disposed of "as is" without being emptied.[4]

3. Labeling of Waste Containers

o Properly label the hazardous waste container. Use only the official HAZARDOUS WASTE
labels provided by your EHS department.[4]

e The label must be completed with the following information:

[¢]

Principal Investigator's (Pl) name

o

Storage location (building and room number)

o

Contact phone number for the research team
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o The full chemical name ("Sevabertinib") and concentration/percentage.[4]

4. Storage in a Satellite Accumulation Area (SAA)

o Store the properly labeled waste container in a designated Satellite Accumulation Area
(SAA).[4]

e An SAA can be a designated space in a locked cabinet or a secondary containment tub with
a lid.[4]

e The SAA must be registered with the EHS department.[4]

e The research team must conduct and document weekly inspections of each container in the
SAA.[4]

5. Arranging for Final Disposal

 To initiate the disposal process, a completed Chemical Waste Disposal Request Form must
be submitted to your institution's EHS department.[4]

o EHS will then arrange for the pickup of the waste by an approved environmental
management vendor for incineration.[2][5]

The workflow for the proper disposal of Sevabertinib is illustrated in the diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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